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Compound of Interest

Compound Name: Maltohexaose

Cat. No.: B131044 Get Quote

Introduction

Maltohexaose is a linear oligosaccharide composed of six α-1,4 linked D-glucose units. As a

key component of the maltodextrin family, it serves as a valuable tool in various scientific and

industrial fields, including enzymology, microbiology, and pharmaceutical sciences. This

technical guide provides an in-depth overview of maltohexaose, focusing on its chemical and

physical properties, production methods, and applications, with a particular emphasis on its

relevance to researchers and drug development professionals.

Core Properties of Maltohexaose
Maltohexaose is a well-defined carbohydrate with specific chemical and physical

characteristics that are crucial for its application in research and development.
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Identifier Value Reference

CAS Number 34620-77-4 [1][2][3][4]

Molecular Formula C36H62O31 [1][2][3][4]

Molecular Weight 990.86 g/mol [2][3][4]

Synonyms
Amylohexaose, D-

maltohexaose
[2]

Appearance Light yellow powder [5]

Solubility Soluble in water (50 mg/mL) [5]

Production and Purification of Maltohexaose
Maltohexaose is primarily produced through the enzymatic hydrolysis of starch and related

α-1,4-glucans.[1][6] Specific maltohexaose-producing amylases (G6-amylases) are employed

to achieve high yields of this particular oligosaccharide.

Enzymatic Production
Several microorganisms are known to produce G6-amylases, with species of Bacillus being the

most prominent. For instance, Bacillus sp. 707 and Bacillus circulans G-6 have been identified

as potent producers of maltohexaose-forming enzymes.[1][2] The yield of maltohexaose from

soluble starch can reach approximately 30%.[2] The combined action of G6-amylase with

debranching enzymes like pullulanase or isoamylase can further increase the yield by breaking

down the α-1,6 linkages in amylopectin.[2]

A general workflow for the enzymatic production of maltohexaose is outlined below:
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Enzymatic Production of Maltohexaose
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Metabolic Fate of Maltohexaose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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